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Compound of Interest |

Compound Name: C26H38F6102Sb

CAS No.: 139301-16-9

Cat. No.: B160686

\ J

(4-[(2-hydroxytetradecyl)oxy]phenyl)phenyliodonium
hexafluoroantimonate[1]
Executive Summary & Chemical Identity[2]

Do not treat this compound as generic organic waste. C26H38F6102Sb (CAS: 139301-16-9) is
a cationic photoinitiator frequently used in UV-curing and lithography. Its disposal is
complicated by three distinct hazard vectors: Heavy Metal Toxicity (Antimony), Hydrofluoric
Acid (HF) Potential, and Aquatic Toxicity.

Standard organic solvent waste streams (e.g., "Non-Halogenated Waste") are insufficient and
legally non-compliant for this substance due to the presence of Antimony (Sb) and lodine (I).

Chemical Profile
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Parameter Detail

(4-((2-Hydroxytetradecyl)oxy)phenyl)
Common Name
(phenyliodonium hexafluoroantimonate

CAS Number 139301-16-9

Molecular Weight 745.24 g/mol

) Viscous liquid or waxy solid (depending on
Physical State )
purity/temperature)

Insoluble in water; Soluble in organic solvents

Solubility
(Acetone, MEK, Propylene Carbonate)
H301/H331 (Toxic if swallowed/inhaled), H411
Primary Hazards (Toxic to aquatic life), EUH032 (Contact with

acids liberates very toxic gas)

Hazard Mechanism & Segregation Logic

To dispose of this chemical safely, you must understand why standard protocols fail.

The "Silent" Hazard: Hydrolysis to HF

The hexafluoroantimonate anion (

) is generally non-coordinating and stable. However, in the presence of strong acids or elevated
temperatures + moisture, it can hydrolyze.

e Mechanism:

o Operational Implication: Never dispose of this material in "Acidic Waste" containers. The
generation of HF in a glass waste bottle can lead to catastrophic container failure.

The Regulatory Hazard: Antimony (Sb)

Antimony is a regulated heavy metal under RCRA (Resource Conservation and Recovery Act)
and international standards.
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o Operational Implication: Incineration facilities must be notified of Antimony content to
manage ash and scrubber protocols. It cannot be diluted and flushed.

Waste Segregation Decision Tree

The following logic flow ensures you select the correct waste stream.

Waste Containing
C26H38F6102Sb

:

Physical State?

N\

Solid / Waxy Residue Liquid / Solution

: l

ACTION: Segregate as
TOXIC SOLID - ANTIMONY Solvent Type?

(Do not mix with acids) / \

Halogenated Solvents Non-Halogenated
(DCM, Chloroform) (Acetone, Alcohols)

/

ACTION: Segregate as ACTION: Segregate as
HALOGENATED SOLVENT + METAL TOXIC ORGANIC + METAL
(High BTU Incineration) (Notify waste handler of Sb)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that regardless of the solvent, the presence of
Antimony (Sb) and Fluorine (F) dictates the final disposal path.

Step-by-Step Disposal Protocol

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b160686?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Phase 1: Immediate Containment (Spills & Cleaning)

Because the C14 alkyl chain (tetradecyl) makes this compound highly lipophilic, it sticks
aggressively to surfaces and gloves. Water alone will not clean it.

o PPE: Nitrile gloves (double gloved recommended), safety goggles, and lab coat.

e Solvent Selection: Use Acetone or Propylene Carbonate to solubilize the residue. Do not use
water initially.

» Wiping: Use absorbent pads. Do not use paper towels that will be thrown in regular trash.

o Final Wash: Only after the bulk material is removed with solvent should you wash the surface
with soap and water.

Phase 2: Waste Packaging

Critical Rule: Use HDPE (High-Density Polyethylene) containers.

o Why? While the pure compound is compatible with glass, accidental hydrolysis releasing
trace HF will etch and weaken glass containers over time. HDPE is resistant to both the
organic solvents and potential HF.

Phase 3: Labeling & Storage

Label the waste container with the following specific data to ensure the destruction facility uses
the correct scrubber settings:

Label Field Required Entry
Chemical Name Waste Phenyliodonium Hexafluoroantimonate
) Antimony (Sb), Fluoride (F), lodine (1), [Solvent
Constituents
Name]
Hazard Checkbox [X] Toxic [x] Irritant [X] Heavy Metal

"Contains Antimony & Organofluorine.[1][2][3][4]

Special Note
[5][6][7] DO NOT MIX WITH ACIDS."
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Phase 4: Final Disposal (RCRA Compliance)

This material must be sent to a Hazardous Waste Incinerator (TSDF) permitted to handle:

» Halogenated Organics: To capture the lodine and Fluorine gases generated during
combustion.

o Heavy Metals: To capture the Antimony in the fly ash/scrubber sludge.
RCRA Waste Codes (US Context):
e If pure/unused: P-listed or U-listed codes generally do not apply specifically to this CAS.

o Default determination: D003 (Reactivity - if potential for HF release exists) or state-specific
codes for Antimony.

o Best Practice: Label as "Non-RCRA Regulated Hazardous Waste - Antimony Compound" if it
does not meet specific TCLP limits, but treat it as hazardous due to the H301/H411 toxicity
profile.

Scientific Context: The Hydrolysis Pathway

Understanding the degradation pathway validates why moisture control and acid segregation
are critical.

Strong Acid / Heat

Decomposition:

SbF6- Anion +Hy o QIEEECIN  + H2O / Hydrolysis o, HF (Gas/Liquid)
(Superacidic)

(Stable) SbF3/Sb203 (Toxic Solids)

Click to download full resolution via product page

Figure 2: The degradation pathway of the hexafluoroantimonate anion. The release of HF
poses an immediate health risk and container integrity risk.

Emergency Response
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¢ In Case of Skin Contact:

o The lipophilic tail facilitates skin absorption. Wash immediately with solvent (PEG-400 or
Acetone) followed by soap and water. Monitor for redness (iodonium salts are sensitizers).

e In Case of Eye Contact:

o Flush for 15 minutes. Seek medical attention immediately. The SbF6 anion can cause
deep tissue damage if hydrolyzed.

e Spill > 100g:
o Evacuate the area.[8][9][10]
o Do not use water (prevents spreading into drains).[8]
o Absorb with vermiculite or sand.[9]

References
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metal and organohalogen disposal).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Proper Disposal Procedures: C26H38F6102Sb].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160686#c26h38f6io2sb-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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